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Cat. No.: B12657192

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of the

highly unstable Vanadium(V) chloride (VCl₅). Due to its thermal instability, the synthesis and

handling of VCl₅ require specialized low-temperature techniques. This document details the

established synthetic protocol, available characterization data, and the necessary handling

precautions for this elusive metal halide.

Introduction
Vanadium(V) chloride is a binary vanadium halide that has garnered interest due to its high

oxidation state. It is a black, diamagnetic solid that is highly reactive and thermally unstable at

room temperature, readily decomposing into Vanadium(IV) chloride (VCl₄) and chlorine gas

(Cl₂)[1]. This inherent instability has made its isolation and characterization a significant

chemical challenge. In the solid state, VCl₅ adopts a dimeric, bioctahedral structure, analogous

to niobium(V) chloride[1]. Its primary utility lies in fundamental inorganic chemistry research

and as a potential precursor in specialized synthetic applications.
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Synthesis of Vanadium(V) Chloride
The synthesis of Vanadium(V) chloride is not achievable through direct chlorination of

vanadium metal or lower vanadium chlorides, as the oxidizing power of chlorine is insufficient

to reach the +5 oxidation state. The established and successful method for the preparation of

VCl₅ involves a halide exchange reaction at low temperatures, as first reported by Tamadon

and Seppelt in 2012[1].

Synthetic Reaction
The synthesis proceeds via the reaction of Vanadium(V) fluoride (VF₅) with a significant excess

of Boron trichloride (BCl₃) at low temperatures. The reaction can be represented by the

following equation:

2 VF₅ + 10 BCl₃ → [VCl₅]₂ + 10 BCl₂F[1]

This reaction is typically carried out at -78 °C to mitigate the thermal decomposition of the

product[2].

Experimental Protocol
A detailed experimental protocol, based on the work of Tamadon and Seppelt, is provided

below. Extreme caution must be exercised due to the hazardous nature of the reactants and

the air- and moisture-sensitivity of the product. All manipulations should be performed under a

dry, inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques.

Materials:

Vanadium(V) fluoride (VF₅)

Boron trichloride (BCl₃), anhydrous

Anhydrous solvent (e.g., dichloromethane, CH₂Cl₂)

Schlenk flask or similar reaction vessel

Low-temperature bath (e.g., dry ice/acetone slush)
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Procedure:

In a pre-dried Schlenk flask under an inert atmosphere, condense a solution of Vanadium(V)

fluoride in the chosen anhydrous solvent at -78 °C.

Slowly add a large excess of anhydrous Boron trichloride to the cooled VF₅ solution with

vigorous stirring.

Maintain the reaction mixture at -78 °C for the duration of the reaction. The exact reaction

time may vary and should be monitored for completion (e.g., by observing color changes).

Upon completion, the volatile byproducts and excess BCl₃ can be removed under vacuum at

low temperature.

The resulting black solid is Vanadium(V) chloride. It should be stored at or below -78 °C to

prevent decomposition.

Purification: Purification of VCl₅ is challenging due to its instability. The primary impurity is VCl₄,

resulting from decomposition. Purification can be attempted by very low-temperature fractional

sublimation, though this is often difficult to achieve without significant loss of product. Washing

with a cold, inert, and non-coordinating solvent may help remove soluble impurities.

Safety and Handling
Vanadium(V) chloride and its precursors are highly hazardous.

Vanadium(V) fluoride (VF₅) is highly corrosive and toxic.

Boron trichloride (BCl₃) is a toxic and corrosive gas that reacts violently with water.

Vanadium(V) chloride (VCl₅) is expected to be highly corrosive and will release toxic chlorine

gas upon decomposition.

All handling must be conducted in a well-ventilated fume hood, and appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety goggles, must be worn.

Due to its moisture sensitivity, all glassware must be rigorously dried, and anhydrous

solvents and reagents must be used.
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Disposal of waste should be carried out in accordance with institutional and national safety

guidelines for hazardous chemical waste.

Characterization of Vanadium(V) Chloride
The characterization of VCl₅ is complicated by its instability. The available data is primarily from

the initial report of its synthesis.

Physical and Spectroscopic Properties
Property Value Reference

Appearance Black solid [1]

Magnetic Properties Diamagnetic [1]

Thermal Stability Decomposes above -20 °C [1]

Calculated Molar Mass 228.21 g/mol

Structural Characterization
While a full experimental crystal structure with detailed bond lengths and angles is not readily

available in the public domain, it has been established that VCl₅ exists as a dimer, [VCl₅]₂, with

a bioctahedral structure[1]. This structure consists of two vanadium atoms bridged by two

chlorine atoms, with each vanadium atom also bonded to four terminal chlorine atoms.

Computational studies from the Materials Project predict a triclinic crystal structure (space

group P-1) for VCl₅[3][4]. However, this is a calculated structure and awaits experimental

verification.

Spectroscopic Data
Detailed experimental spectroscopic data (Raman, IR, UV-Vis) for isolated Vanadium(V)

chloride is scarce in the literature due to its instability. Researchers attempting to characterize

this compound would need to perform these measurements at very low temperatures.

Experimental and Logical Workflows
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The following diagrams illustrate the logical workflow for the synthesis and characterization of

Vanadium(V) chloride.
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Synthesis workflow for Vanadium(V) chloride.
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Characterization workflow for Vanadium(V) chloride.

Conclusion
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Vanadium(V) chloride remains a challenging yet intriguing compound for inorganic chemists. Its

successful synthesis hinges on the careful execution of a low-temperature halide exchange

reaction. The inherent instability of VCl₅ necessitates specialized handling and characterization

techniques performed at cryogenic temperatures. While the fundamental aspects of its

synthesis and structure have been established, further detailed experimental and

computational studies are required to fully elucidate its physical and chemical properties. This

guide provides a foundational understanding for researchers venturing into the study of this

elusive and highly reactive metal halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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